Cas no 1310372-83-8 (Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-)

Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- is a fluorinated aromatic compound functionalized with a trimethoxysilyl-terminated hexyloxy chain. This structure combines the electron-withdrawing properties of pentafluorobenzene with the hydrolyzable trimethoxysilyl group, enabling covalent bonding to hydroxylated surfaces such as glass, metals, or oxides. The fluorinated aromatic core provides enhanced chemical stability, hydrophobicity, and potential for further functionalization via nucleophilic aromatic substitution. The hexyl spacer offers flexibility, improving compatibility with organic matrices. This compound is particularly useful in surface modification, adhesion promotion, and hybrid material synthesis, where its dual functionality facilitates durable interfacial bonding while maintaining the unique properties of fluorinated aromatics.
Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- structure
1310372-83-8 structure
Product Name:Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-
CAS No:1310372-83-8
MF:C15H21F5O4Si
MW:388.402363538742
CID:6792891
PubChem ID:121235664
Update Time:2025-05-26

Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • (6-Pentafluorophenoxyhexyl)trimethoxysilane
    • Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-
    • MFCD19105616
    • DTXSID301167690
    • 1310372-83-8
    • Inchi: 1S/C15H21F5O4Si/c1-21-25(22-2,23-3)9-7-5-4-6-8-24-15-13(19)11(17)10(16)12(18)14(15)20/h4-9H2,1-3H3
    • InChI Key: ZRFGJICBOFTAME-UHFFFAOYSA-N
    • SMILES: [Si](CCCCCCOC1C(=C(C(=C(C=1F)F)F)F)F)(OC)(OC)OC

Computed Properties

  • Exact Mass: 388.11292649g/mol
  • Monoisotopic Mass: 388.11292649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 11
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB356967-1g
(6-Pentafluorophenoxyhexyl)trimethoxysilane; .
1310372-83-8
1g
€313.00 2025-04-21
abcr
AB356967-5g
(6-Pentafluorophenoxyhexyl)trimethoxysilane; .
1310372-83-8
5g
€1112.50 2025-04-21
abcr
AB356967-10g
(6-Pentafluorophenoxyhexyl)trimethoxysilane; .
1310372-83-8
10g
€1912.00 2025-04-21

Additional information on Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-

Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- (CAS No. 1310372-83-8): A Versatile Fluorinated Silane Compound for Advanced Applications

Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- (CAS No. 1310372-83-8) is a highly specialized fluorinated silane compound that has garnered significant attention in materials science and industrial applications. This unique molecule combines the fluorinated benzene core with a trimethoxysilylhexyl side chain, offering exceptional properties such as hydrophobicity, chemical resistance, and surface modification capabilities. Its CAS No. 1310372-83-8 is frequently searched by researchers and engineers seeking advanced functional materials for coatings, adhesives, and nanotechnology.

In recent years, the demand for fluorinated silanes has surged due to their role in creating superhydrophobic surfaces, a topic trending in sustainability and self-cleaning materials. The 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-benzene structure enables covalent bonding with substrates like glass, metals, and polymers, making it a preferred choice for anti-fouling coatings and corrosion protection. These applications align with global trends in green chemistry and energy-efficient technologies.

The compound’s trimethoxysilyl group is pivotal for surface functionalization, a key focus area in nanotechnology and biomedical engineering. Researchers often query how CAS 1310372-83-8 compares to other silanes in terms of reactivity and durability. Studies confirm its superior stability under UV exposure and harsh environments, addressing concerns about long-term performance in outdoor applications like solar panels and architectural coatings.

Another hot topic linked to this compound is its potential in flexible electronics and printed circuits. The pentafluorobenzene moiety enhances dielectric properties, while the hexyloxy spacer improves compatibility with organic substrates. This dual functionality answers frequent search queries about high-performance dielectric materials for next-generation devices.

From a synthetic perspective, Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- is synthesized via nucleophilic substitution reactions, a process detailed in patents and academic papers. Its CAS No. 1310372-83-8 is often cross-referenced with silylation reagents and fluorinated building blocks, reflecting its interdisciplinary relevance. Manufacturers emphasize its low toxicity profile, aligning with regulatory trends favoring safer alternatives.

In summary, CAS 1310372-83-8 represents a cutting-edge solution for industries prioritizing surface engineering and material innovation. Its integration into eco-friendly technologies and high-tech applications ensures its prominence in scientific literature and industrial workflows for years to come.

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